Cas no 20926-57-2 (Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-)

Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)- structure
20926-57-2 structure
Product name:Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-
CAS No:20926-57-2
MF:C6H11N2O5P
MW:222.135702371597
CID:289335
PubChem ID:261608

Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-
    • 2-(aziridin-1-yl)-5-methyl-5-nitro-1,3,2λ<sup>5</sup>-dioxaphosphinane 2-oxide
    • 1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)aziridine
    • AC1L65OM
    • AC1Q6T8Q
    • AG-K-70300
    • AR-1B2458
    • CTK4E5475
    • KST-1B1638
    • NSC94243
    • NSC-94243
    • 20926-57-2
    • DTXSID70294095
    • Inchi: InChI=1S/C6H11N2O5P/c1-6(8(9)10)4-12-14(11,13-5-6)7-2-3-7/h2-5H2,1H3
    • InChI Key: OVSMZRJGZOZYFR-UHFFFAOYSA-N
    • SMILES: CC1([N+]([O-])=O)COP(N2CC2)(=O)OC1

Computed Properties

  • Exact Mass: 222.04100
  • Monoisotopic Mass: 222.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.4Ų
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.49
  • Boiling Point: 310.6°Cat760mmHg
  • Flash Point: 141.6°C
  • Refractive Index: 1.529
  • PSA: 94.17000
  • LogP: 0.95340

Recommend Articles

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD